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Compound of Interest

Compound Name: Iodine-131

Cat. No.: B157037 Get Quote

This document provides comprehensive, step-by-step guidance for researchers, scientists, and

drug development professionals on the safe handling and disposal of Iodine-131 (I-131).

Adherence to these procedures is critical for minimizing radiation exposure and ensuring a safe

laboratory environment.

Personal Protective Equipment (PPE)
When handling Iodine-131, the following personal protective equipment is mandatory. It is

recommended to wear two pairs of disposable gloves, changing the outer layer if contamination

is suspected.[1]

PPE Item Specification Purpose

Lab Coat Standard laboratory coat
Protects skin and personal

clothing from contamination.

Gloves
Impervious, disposable (two

pairs recommended)

Prevents skin contact with I-

131.[1]

Safety Glasses Standard safety glasses Protects eyes from splashes.

Dosimetry Badges
Whole body and ring

dosimeters

Monitors radiation exposure to

the body and extremities.[2]
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All work with Iodine-131 must be conducted in designated areas and follow strict protocols to

minimize exposure and prevent contamination.

1. Designated Work Area:

All operations involving I-131 must be performed in a fume hood or glove box approved by

the Radiation Safety Officer (RSO).[3]

The work area must be equipped with charcoal filters to trap volatile radioiodine.[3]

Clearly mark the designated radioactive material use area with tape.[2]

Cover bench tops with plastic-backed absorbent paper, which should be changed regularly

or if contaminated.[2][4]

2. Handling Procedures:

Always wear the required PPE, including a lab coat and double gloves.[1][5]

Use tools to handle vials and other materials to minimize direct contact.[1]

Open stock vials of I-131 slowly and carefully to prevent the release of volatile radioiodine.[1]

Vent stock and reaction vials through an activated charcoal-filled syringe trap during

iodination procedures.[5]

Avoid acidifying solutions containing I-131 as this increases its volatility.[1]

Store I-131 solutions at room temperature, as frozen solutions can enhance volatility.[1]

3. Monitoring:

A thyroid bioassay is required after working with >1.0 mCi of I-131 on an open bench or

>10.0 mCi in a fume hood.[5]

Regularly monitor hands, lab coat, shoes, and the work area with a G-M survey meter.[5]

Perform wipe tests to detect removable contamination.[5]
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Disposal Plan for Iodine-131 Waste
Proper segregation and disposal of radioactive waste are crucial to prevent environmental

contamination and ensure regulatory compliance.

1. Waste Segregation:

Segregate radioactive waste from non-radioactive waste.

Keep a separate, labeled container for all I-131 contaminated solid waste, such as gloves,

absorbent paper, and vials.

Do not mix radioactive waste with other hazardous materials (e.g., chemical or biological

waste).[4]

2. Solid Waste Disposal:

Place all solid radioactive waste in a designated, shielded container.

The container must be clearly labeled with the radioisotope (I-131), activity level, and date.

Store the waste in a secure, designated radioactive waste storage area.

3. Liquid Waste Disposal:

Do not pour measurable quantities of I-131 down the drain.[4]

Collect liquid waste in a labeled, sealed, and shielded container.

A solution of sodium thiosulfate can be used to stabilize unreacted radioiodine before

disposal.[1]

4. Decay-in-Storage:

Due to its relatively short half-life of about 8 days, I-131 waste can be stored for decay.[3][5]

After 10 half-lives (approximately 80 days), the activity of the waste will be reduced to less

than 0.1% of its original level.
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Before disposal as regular waste, the decayed waste must be monitored to ensure its

radioactivity is indistinguishable from background radiation.

Quantitative Data for Iodine-131
The following tables summarize key quantitative data for Iodine-131.

Table 1: Physical and Radiological Properties of Iodine-131

Property Value

Half-Life 8.02 days

Decay Mode Beta and Gamma emission

Primary Beta Energy (Max) 606 keV[5]

Primary Gamma Energy 364 keV

Specific Gamma Ray Constant 0.22 mR/hr per mCi at 1 meter[5]

Maximum Beta Range in Water 2 mm[5]

Maximum Beta Range in Air 165 cm[5]

Table 2: Regulatory and Action Levels

Parameter Threshold Action Required

Thyroid Bioassay > 1.0 mCi (open bench) Required after handling[5]

> 10.0 mCi (fume hood) Required after handling[5]

Dosimetry > 5 mCi
Whole body and ring

dosimeters required[5]

Unrestricted Area Removable

Contamination Limit
200 dpm / 100 cm²

Decontamination required if

exceeded[5]
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Experimental Protocol: Iodine-131 Spill
Decontamination
This protocol outlines the step-by-step procedure for managing a minor Iodine-131 spill. For

major spills, evacuate the area and contact the Radiation Safety Officer immediately.

1. Immediate Response: 1.1. Notify all personnel in the immediate area of the spill. 1.2. If the

spill involves skin or clothing, remove contaminated clothing and wash the affected skin area

with lukewarm water and mild soap. 1.3. Cordon off the spill area to prevent the spread of

contamination.

2. Decontamination Procedure: 2.1. Wear appropriate PPE: lab coat, double gloves, safety

glasses, and shoe covers. 2.2. Use absorbent paper to gently cover the spill, working from the

outside in to prevent spreading. 2.3. Apply a solution of 0.1 M NaI, 0.1 M NaOH, and 0.1 M

Na2S2O3 to chemically stabilize the I-131.[5] 2.4. Place all contaminated absorbent materials

into a designated radioactive waste bag. 2.5. Clean the spill area with a decontaminating

solution. 2.6. After cleaning, perform a wipe test and use a survey meter to check for residual

contamination. 2.7. Repeat the decontamination process until the area is below the removable

contamination limit of 200 dpm/100 cm².[5]

3. Post-Decontamination: 3.1. Dispose of all contaminated materials in the designated I-131

waste container. 3.2. Monitor yourself for any contamination before leaving the area. 3.3.

Document the spill and the decontamination procedure in the laboratory records.

Visual Workflow and Decision Diagrams
The following diagrams illustrate the standard workflow for handling Iodine-131 and the

decision-making process for a spill response.
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Caption: Standard workflow for handling Iodine-131 in a laboratory setting.
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Caption: Decision-making workflow for responding to an Iodine-131 spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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